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Compound of Interest

Compound Name: 2,4-Dinitrophenylalanine

Cat. No.: B1341741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 2,4-
dinitrophenylalanine (DNPA), a derivative of the amino acid phenylalanine. This document
consolidates essential data, experimental protocols, and key reactions to serve as a practical
resource for researchers, scientists, and professionals in drug development. DNPA and its
analogs are valuable tools in biochemical research, particularly for peptide sequencing and in
the study of protein structure and function.

Core Chemical and Physical Properties

2,4-Dinitrophenylalanine is a yellow crystalline solid, a characteristic imparted by the
dinitrophenyl group.[1] This chromophoric group is central to its utility in analytical chemistry for
the detection and quantification of amino acids.[1]

Table 1: Physicochemical Properties of N-(2,4-Dinitrophenyl)-L-phenylalanine
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Property Value Source
CAS Number 1655-54-5 [1]12]
Molecular Formula C15H13N306 [1][2]
Molecular Weight 331.28 g/mol [2]
Exact Mass 331.08043514 Da [2]
Appearance Yellow crystalline solid [1]

Solubilit Soluble in organic solvents;
olubrity - -
limited solubility in water.

[1]

GHS Hazard H228: Flammable solid

[2]

Table 2: Structural Identifiers for N-(2,4-Dinitrophenyl)-L-phenylalanine

Identifier Value

Source

(2S)-2-(2,4-dinitroanilino)-3-

phenylpropanoic acid

IUPAC Name

[2]

C1=CC=C(C=C1)C--INVALID-
LINK--NC2=C(C=C(C=C2)--
INVALID-LINK--[O-])--
INVALID-LINK--[O-]

SMILES

[3]4]

INChl=1S/C15H13N306/c19-
15(20)13(8-10-4-2-1-3-5-
10)16-12-7-6-11(17(21)22)9-
14(12)18(23)24/h1-
7,9,13,16H,8H2,
(H,19,20)/t13-/m0/s1

InChl

[11(31[4]

HIJQHTLAEPSKXQJ-
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Spectroscopic Data
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The dinitrophenyl group in 2,4-dinitrophenylalanine provides unique spectroscopic signatures
that are instrumental in its identification and quantification.

Table 3: Spectroscopic Data for N-(2,4-Dinitrophenyl)-L-phenylalanine

Spectroscopic Technique Key Features Source

Spectra available for detailed
1H NMR o [3]
structural elucidation.

Data available for confirming
13C NMR [3]
the carbon skeleton.

Spectra available, showing
IR Spectroscopy characteristic functional group [3114]

vibrations.

ESI-MS shows a [M-H]~ ion at
m/z 330. Collisionally activated
Mass Spectrometry dissociation leads to [5]
sequential loss of COz and
H20.

Synthesis and Reactivity

The primary method for the synthesis of N-(2,4-dinitrophenyl)amino acids is through the
reaction of the corresponding amino acid with 1-fluoro-2,4-dinitrobenzene (FDNB), also known
as Sanger's reagent.

Experimental Protocol: Synthesis of N-(2,4-
Dinitrophenyl)-L-phenylalanine

This protocol is based on the established procedure for the synthesis of N-(2,4-
dinitrophenyl)amino acids.[5]

Materials:

e L-phenylalanine
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e 1-Fluoro-2,4-dinitrobenzene (FDNB) or 2,4-dinitrochlorobenzene

e Sodium bicarbonate

o Ethanol (67% v/v)

o Diethyl ether

e Hydrochloric acid (concentrated)

Procedure:

e Dissolve L-phenylalanine in a 67% aqueous ethanol solution containing sodium bicarbonate.

e Add a twofold molar excess of 1-fluoro-2,4-dinitrobenzene (FDNB) to the amino acid
solution.

 Stir the mixture vigorously at room temperature for approximately 2 hours. The solution will
develop a yellow color as the reaction proceeds.

 After the reaction is complete, acidify the solution with concentrated hydrochloric acid. This
will precipitate the DNP-phenylalanine.

o Extract the DNP-phenylalanine from the aqueous solution using diethyl ether.

e Wash the ether extract with water to remove any unreacted FDNB and other water-soluble
impurities.

o Evaporate the diethyl ether to obtain the crude N-(2,4-dinitrophenyl)-L-phenylalanine.

e The product can be further purified by recrystallization.
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P N-(2,4-Dinitrophenyl)-L-phenylalanine

Synthesis of N-(2,4-Dinitrophenyl)-L-phenylalanine.

Reactivity: Cyclization to Benzimidazole-N-oxides

A significant reaction of N-(2,4-dinitrophenyl)amino acids is their base-catalyzed cyclization to
form 2-substituted 5-nitro-1H-benzimidazole-3-oxides.[5] These compounds have garnered
interest due to their potential as antibacterial agents.[5] The reaction is believed to proceed
through a dianionic intermediate in solution.[5] Interestingly, a similar cyclization reaction has
been observed in the gas phase during mass spectrometry experiments, where the monoanion
undergoes cyclization following the loss of COz.[5]

This protocol is adapted from the described synthesis of 5-nitrobenzimidazole-N-oxides.[5]
Materials:

e N-(2,4-dinitrophenyl)-L-phenylalanine

e 10% Sodium hydroxide solution

o Dioxane/water mixture (6:4)

Procedure:

o Dissolve N-(2,4-dinitrophenyl)-L-phenylalanine in a 6:4 mixture of dioxane and water.
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e Add a 10% solution of sodium hydroxide to the mixture.

o Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer
chromatography.

e Upon completion, neutralize the reaction mixture and extract the product.

e The resulting 2-benzyl-5-nitro-1H-benzimidazole-3-oxide can be purified using standard
chromatographic techniques.

N-(2,4-Dinitrophenyl)-L-phenylalanine Base-catalyzed
cyclization

\l ————————————————— -
! | Elimination

i

i

| Intermediate Dianion |————— | 2-Benzyl-5-nitro-1H-benzimidazole-3-oxide

NaOH o
Dioxane/Water

Click to download full resolution via product page

Base-catalyzed cyclization of DNPA.

Applications in Research and Drug Development

The primary application of 2,4-dinitrophenylalanine and related DNP-amino acids stems from
the pioneering work of Frederick Sanger in protein sequencing. The covalent attachment of the
DNP group to the N-terminal amino acid of a polypeptide allows for its identification after acid
hydrolysis of the protein.

More recently, the study of the interaction between 2,4-dinitrophenol (a related compound) and
therapeutic antibodies has emerged as a potential screening tool. A significant percentage of
clinical-stage therapeutic antibodies have been shown to bind to 2,4-dinitrophenol, and this
interaction can be predictive of unfavorable properties such as polyreactivity, self-association,
and instability.[6] This suggests that assays involving dinitrophenyl compounds could be
valuable in the early stages of antibody drug development to identify potential liabilities.

Safety and Handling
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N-(2,4-Dinitrophenyl)-L-phenylalanine is classified as a flammable solid.[2] It is important to
handle this compound with care, as dinitrophenyl compounds can be associated with potential
toxicity.[1] Standard laboratory safety precautions, including the use of personal protective
equipment, should be followed when working with this chemical.

Conclusion

N-(2,4-Dinitrophenyl)-L-phenylalanine is a well-characterized amino acid derivative with
significant utility in biochemical and analytical sciences. Its defined chemical and physical
properties, straightforward synthesis, and specific reactivity make it a valuable reagent. The
foundational role of DNP-amino acids in protein chemistry continues to be relevant, and new
applications in the developability assessment of therapeutic antibodies highlight the ongoing
importance of this class of compounds. This guide provides a consolidated resource to support
the effective use of 2,4-dinitrophenylalanine in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2,4-Dinitrophenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341741#2-4-dinitrophenylalanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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